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Compound of Interest

Compound Name: ReACp53

Cat. No.: B1150034

For Immediate Implementation: Researchers, scientists, and drug development professionals
handling ReACp53, a cell-penetrating peptide inhibitor of p53 amyloid formation, must adhere
to stringent safety protocols to mitigate risks and ensure a secure laboratory environment. This
guide provides essential, immediate safety and logistical information, including operational and
disposal plans, to facilitate the safe and effective use of this compound in your research.

Hazard Identification and Personal Protective
Equipment (PPE)

ReACp53 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. Therefore, meticulous handling and the use of appropriate personal protective
equipment are paramount.

Recommended Personal Protective Equipment
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PPE Component Specification Rationale

Chemotherapy-grade, ) )
] . To prevent skin contact with
Gloves disposable nitrile or latex )
the peptide.
gloves.

Safety glasses with side .
To protect eyes from potential

Eye Protection shields or chemical splash
splashes or aerosols.
goggles.
To protect personal clothing
Lab Coat A clean, buttoned lab coat.

and skin from contamination.

Use in a well-ventilated area. A

fume hood is recommended ) )
, _ _ To prevent inhalation of the
Respiratory Protection when handling the powder
. powder or aerosols.
form to avoid aerosol

formation.[1]

Safe Handling and Storage protocols

Adherence to proper handling and storage procedures is critical to maintaining the integrity of
ReACp53 and ensuring the safety of laboratory personnel.

Operational Plan: Step-by-Step Handling Guide

» Preparation: Before handling, ensure all necessary PPE is donned correctly. Work should be
conducted in a designated and properly ventilated area, preferably within a chemical fume
hood, especially when handling the powdered form[1].

o Reconstitution: If working with the powdered form, carefully weigh the required amount in a
contained environment to minimize dust generation. When dissolving the peptide, add the
solvent slowly and cap the vial securely before agitation.

e Use in Experiments: When using ReACp53 in cell culture or other experimental systems,
handle it as a potentially hazardous substance. Avoid creating aerosols.

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water[1]. Decontaminate all work surfaces and equipment.
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Storage Conditions

Form Storage Temperature Additional Notes

Keep container tightly sealed

Powder -20°C in a cool, well-ventilated area.

[1]

Keep container tightly sealed.

[1]

In Solvent -80°C

Disposal Plan

Proper disposal of ReACp53 and associated waste is crucial to prevent environmental
contamination, given its high toxicity to aquatic life[1].

Waste Type Disposal Procedure

Dispose of as hazardous chemical waste in
Unused ReACp53 accordance with local, state, and federal

regulations. Do not discard down the drain.

Place in a designated hazardous waste
Contaminated Labware (e.g., pipette tips, tubes)  container for incineration or other approved

disposal methods.

) Remove and dispose of as hazardous waste.
Contaminated PPE (e.g., gloves, lab coat) ) ]
Do not launder lab coats with personal clothing.

Experimental Workflow for Safe Handling

Click to download full resolution via product page
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Caption: Workflow for the safe handling of ReACp53 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: Essential Personal
Protective Equipment and Handling Protocols for ReACp53]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1150034#personal-protective-
equipment-for-handling-reacp53]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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